Cas no 326487-68-7 (Cycloheptanecarbonitrile, 1-ethoxy-)

• Product Name: Cycloheptanecarbonitrile, 1-ethoxy-
• CAS No: 326487-68-7
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 917140
• PubChem ID: 15495962
• Update Time: 2025-04-19

Cycloheptanecarbonitrile, 1-ethoxy- Chemical and Physical Properties

Names and Identifiers

• AKOS015415488
• DB-286277
• 326487-68-7
• CYCLOHEPTANECARBONITRILE, 1-ETHOXY-
• Cycloheptanecarbonitrile, 1-ethoxy-

• Inchi： 1S/C10H17NO/c1-2-12-10(9-11)7-5-3-4-6-8-10/h2-8H2,1H3
• InChI Key： UVABPRMSNXKGHN-UHFFFAOYSA-N
• SMILES： O(CC)C1(C#N)CCCCCC1

Computed Properties

• Exact Mass: 167.131014166g/mol
• Monoisotopic Mass: 167.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 33Ų